Cas no 1361572-45-3 (2-(2,6-Dichlorophenyl)-6-fluoropyridine-4-acetonitrile)

• Product Name: 2-(2,6-Dichlorophenyl)-6-fluoropyridine-4-acetonitrile
• CAS No: 1361572-45-3
• MF: C₁₃H₇Cl₂FN₂
• MW: 281.11248421669
• CID: 4913008
• Update Time: 2025-06-08

2-(2,6-Dichlorophenyl)-6-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dichlorophenyl)-6-fluoropyridine-4-acetonitrile

• Inchi： 1S/C13H7Cl2FN2/c14-9-2-1-3-10(15)13(9)11-6-8(4-5-17)7-12(16)18-11/h1-3,6-7H,4H2
• InChI Key： VMBJBZCFFYIHBM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=C(CC#N)C=C(N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 3.9
• Topological Polar Surface Area: 36.7

Additional information on 2-(2,6-Dichlorophenyl)-6-fluoropyridine-4-acetonitrile

Introduction to 2-(2,6-Dichlorophenyl)-6-fluoropyridine-4-acetonitrile (CAS No. 1361572-45-3)

2-(2,6-Dichlorophenyl)-6-fluoropyridine-4-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1361572-45-3, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule features a pyridine core substituted with a fluoro group, a dichlorophenyl moiety, and an acetonitrile functional group. The unique structural arrangement of these substituents imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The compound's structure consists of a pyridine ring with a fluorine atom at the 6-position and an acetonitrile group at the 4-position. The phenyl ring attached to the pyridine is further substituted with two chlorine atoms at the 2- and 6-positions. This specific substitution pattern enhances its reactivity and compatibility with various synthetic transformations, enabling its use in the development of novel pharmaceutical agents.

In recent years, 2-(2,6-Dichlorophenyl)-6-fluoropyridine-4-acetonitrile has garnered attention due to its potential applications in medicinal chemistry. Researchers have been exploring its utility as a building block for designing small-molecule inhibitors targeting various therapeutic pathways. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse functionalization strategies, facilitating the synthesis of complex derivatives.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the structural features of 2-(2,6-Dichlorophenyl)-6-fluoropyridine-4-acetonitrile, scientists have been able to design molecules that selectively inhibit specific kinases. For instance, modifications to the phenyl ring or the pyridine core can fine-tune binding interactions with target proteins, improving both potency and selectivity.

Recent studies have highlighted the compound's potential in addressing drug-resistant forms of cancer. Resistance to conventional therapies often arises from mutations in kinase domains, rendering existing drugs ineffective. Novel inhibitors designed using 2-(2,6-Dichlorophenyl)-6-fluoropyridine-4-acetonitrile as a scaffold have shown promise in overcoming these resistance mechanisms by binding to altered kinase structures. This underscores the importance of structural diversity in drug discovery and development.

The agrochemical industry has also benefited from the versatility of 1361572-45-3. Its incorporation into pesticide formulations has led to the development of more effective and environmentally friendly solutions. The compound's stability under various environmental conditions makes it an ideal candidate for long-lasting pest control applications. Additionally, its low toxicity profile towards non-target organisms enhances its appeal as an agrochemical intermediate.

From a synthetic chemistry perspective, 2-(2,6-Dichlorophenyl)-6-fluoropyridine-4-acetonitrile serves as a versatile precursor for accessing more complex heterocyclic systems. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, are particularly useful for introducing additional functional groups onto its core structure. These reactions enable chemists to tailor molecular architectures with precision, opening up new avenues for drug discovery.

The compound's fluorescence properties have also been explored in diagnostic applications. Fluorescent probes based on pyridine derivatives are increasingly used in bioimaging techniques due to their high sensitivity and specificity. By incorporating fluorophores into molecules derived from 1361572-45-3, researchers can develop novel tools for visualizing biological processes in real-time. This has significant implications for both clinical diagnostics and fundamental biological research.

In conclusion, 2-(2,6-Dichlorophenyl)-6-fluoropyridine-4-acetonitrile (CAS No. 1361572-45-3) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an invaluable tool for synthetic chemists and researchers seeking to develop innovative solutions to complex scientific challenges. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in advancing scientific knowledge and technological innovation.